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Compound of Interest

Compound Name: 4-Amino-3-bromo-5-fluorophenol

CAS No.: 847872-11-1

Cat. No.: B1312590

Get Quote

A Privileged Scaffold for Multi-Vector Drug Discovery[1]

Executive Summary
4-Amino-3-bromo-5-fluorophenol (CAS: 847872-11-1) represents a high-value "privileged

scaffold" in modern medicinal chemistry.[1] Its structural uniqueness lies in its dense

functionalization: a central benzene ring decorated with four distinct chemical handles—a

phenol, an aniline, a bromine, and a fluorine atom.[1] This tetrad of functionalities allows for

orthogonal synthetic elaboration, making it an ideal core for Fragment-Based Drug Discovery

(FBDD), particularly in the development of kinase inhibitors (e.g., targeting EGFR, BTK) and

PROTAC linkers.[1]

This guide provides a comprehensive technical analysis of this intermediate, detailing its

physicochemical profile, validated synthetic routes, and strategic applications in structure-

activity relationship (SAR) exploration.[1]

Part 1: Structural Analysis & Physicochemical
Profile[1]
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The utility of 4-amino-3-bromo-5-fluorophenol stems from its electronic "push-pull" nature.[1]

The electron-donating hydroxyl (-OH) and amino (-NH₂) groups are counterbalanced by the

electron-withdrawing halogen atoms (-Br, -F), creating a unique electrostatic potential map that

influences both binding affinity and metabolic stability.[1]

Key Chemical Identifiers
Property Specification

IUPAC Name 4-Amino-3-bromo-5-fluorophenol

CAS Number 847872-11-1

Molecular Formula C₆H₅BrFNO

Molecular Weight 205.01 g/mol

SMILES Oc1cc(F)c(N)c(Br)c1

Appearance
Off-white to pale brown solid (oxidation

sensitive)

Electronic & Solubility Profile
The presence of fluorine ortho to the amino group lowers the pKa of the aniline nitrogen

(relative to unsubstituted aniline), reducing the likelihood of metabolic N-oxidation.[1]

Conversely, the bromine atom serves as a lipophilic anchor and a site for cross-coupling, while

the phenol provides a hydrogen bond donor/acceptor motif critical for solvent interactions or

active site binding.[1]
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Parameter
Value
(Predicted/Experimental)

Significance

LogP ~1.8 - 2.1
Moderate lipophilicity; suitable

for CNS and systemic drugs.[1]

pKa (Phenol) ~8.5 - 9.2

Slightly more acidic than

phenol due to -I effect of

halogens.[1]

pKa (Aniline) ~3.0 - 3.5

Reduced basicity due to ortho-

F/Br; improved oxidative

stability.[1]

H-Bond Donors 3 (OH, NH₂)

Critical for binding pocket

interactions (e.g., hinge

region).[1]

Part 2: Synthetic Routes & Process Chemistry[1][2]
The synthesis of 4-amino-3-bromo-5-fluorophenol requires careful regiocontrol to ensure the

bromine adds to the correct position (ortho to the amine, meta to the phenol) without over-

brominating.[1]

Retrosynthetic Logic
The most robust route proceeds via the electrophilic bromination of 4-amino-3-fluorophenol.[1]

The amino group is the strongest directing group (strongly activating, ortho/para director).[1]

Since the para position relative to the amine is occupied by the hydroxyl group (or vice versa),

bromination is directed ortho to the amine.[1]

Validated Synthetic Protocol
Objective: Monobromination of 4-amino-3-fluorophenol.

Precursor: 4-Amino-3-fluorophenol (CAS: 399-95-1).[1][2]

Reagent: N-Bromosuccinimide (NBS) is preferred over elemental bromine (
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) to control stoichiometry and prevent poly-bromination.[1]

Step-by-Step Methodology:

Solvation: Dissolve 4-amino-3-fluorophenol (1.0 eq) in a polar aprotic solvent such as DMF

or Acetonitrile (ACN) at 0°C. Note: DMF is preferred if the starting material solubility is poor.

[1]

Addition: Add NBS (1.05 eq) portion-wise over 30 minutes. Maintain temperature <5°C to

suppress oxidation of the aniline/phenol.[1]

Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 1 hour.

Monitor via LC-MS (Target Mass: 205/207 m/z).[1]

Quench: Pour the reaction mixture into ice-water containing 5% sodium thiosulfate (to

neutralize active bromine species).

Isolation: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate.[1]

Purification: Flash column chromatography (SiO₂).[1] Eluent: Hexanes/Ethyl Acetate

(gradient 10% to 40%).[1]

Observation: The product is typically the less polar spot compared to the starting material.

[1]

Pathway Visualization (Graphviz)[1]
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Caption: Regioselective bromination of 4-amino-3-fluorophenol using NBS to yield the target

scaffold.

Part 3: Reactivity & Functionalization Strategy[1]
This molecule is a "Swiss Army Knife" for chemists.[1] Each functional group can be engaged

selectively (orthogonally) without protecting groups, provided the correct order of operations is

followed.[1]

The "Tri-Vector" Functionalization Logic
Vector 1 (Phenol -OH): Alkylation (Williamson ether synthesis) or Mitsunobu reaction.[1]

usually functionalized first or last depending on the target.[1]

Vector 2 (Aniline -NH₂): Amide coupling, urea formation, or cyclization to form heterocycles

(e.g., benzoxazoles).[1]

Vector 3 (Bromide -Br): Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-

Hartwig).[1]

Strategic Order of Operations
To avoid side reactions, the following sequence is recommended for building complex drugs

(e.g., kinase inhibitors):

Step 1: Amide Coupling (Aniline). The aniline is the most nucleophilic site.[1] Reacting with

an acid chloride or carboxylic acid (with HATU) yields the amide.[1]

Step 2: Etherification (Phenol). The phenol can be alkylated to attach solubilizing tails or

specific binding motifs.[1]

Step 3: Cross-Coupling (Bromide). The aryl bromide is preserved for the final diversity-

generating step (Suzuki coupling) to introduce biaryl complexity.[1]

Reactivity Flowchart
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Caption: Orthogonal functionalization vectors available on the core scaffold.

Part 4: Medicinal Chemistry Applications[1][4][5][6]
[7]
Kinase Inhibition (EGFR/BTK)
The 4-amino-3-bromo-5-fluorophenol core mimics the adenosine ring of ATP.[1]

Hinge Binding: The N1 and N3 of the adenine are mimicked by the phenol OH and aniline

NH (after cyclization into a benzoxazole or quinazoline).[1]

Gatekeeper Interaction: The Fluorine atom at position 5 is small enough to fit into restricted

pockets (like the T790M mutation in EGFR) while modulating the electronic environment of

the ring.[1]

Selectivity: The Bromine atom allows for the attachment of bulky groups that can protrude

into the solvent-exposed region or the hydrophobic back pocket, enhancing selectivity over

wild-type kinases.[1]

PROTAC Linker Attachment
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In Proteolysis Targeting Chimeras (PROTACs), this scaffold serves as a rigid connector.[1] The

phenol OH provides a site for attaching the PEG/alkyl linker, while the aniline/bromide allows

for the construction of the Warhead (ligand for the target protein).[1]

Bioisosterism
The 3-bromo-5-fluoro motif is often used as a bioisostere for di-chloro or di-methyl substitutions

to alter metabolic clearance (blocking CYP450 sites) without significantly changing steric bulk.

[1]

Part 5: Safety & Handling
Hazards: Like most halogenated anilines, this compound is potentially toxic if swallowed and

may cause skin sensitization.[1] It is suspected to be an irritant to eyes and the respiratory

system.[1]

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. The aniline group is prone

to oxidation (turning dark brown) upon exposure to air and light.[1]

Disposal: Halogenated organic waste.[1] Do not mix with strong oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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